N-[(2-chlorophenyl)methyl]-3-methyl-4-oxo-1-phenyl-1H,4H,7H-pyrazolo[3,4-b]pyridine-5-carboxamide

• IUPAC Name: N-[(2-chlorophenyl)methyl]-3-methyl-4-oxo-1-phenyl-7H-pyrazolo[3,4-b]pyridine-5-carboxamide
• InChI: InChI=1S/C21H17ClN4O2/c1-13-18-19(27)16(21(28)24-11-14-7-5-6-10-17(14)22)12-23-20(18)26(25-13)15-8-3-2-4-9-15/h2-10,12H,11H2,1H3,(H,23,27)(H,24,28)
• InChI Key: ZEYGSUPLJSPHSI-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C2=C1C(=O)C(=CN2)C(=O)NCC3=CC=CC=C3Cl)C4=CC=CC=C4
• Molecular Formula: C21H17ClN4O2
• Molecular Weight: 392.8 g/mol

Description

The compound “N-[(2-chlorophenyl)methyl]-3-methyl-4-oxo-1-phenyl-1H,4H,7H-pyrazolo[3,4-b]pyridine-5-carboxamide” is a type of pyrazolo[3,4-b]pyridine derivative. Pyrazolo[3,4-b]pyridine derivatives are of increasing interest in drug design and medicinal chemistry due to their wide range of pharmacological properties. They are found in the structures of substances with antituberculosis, antibacterial, antifungal, anti-inflammatory, and antimalarial activities.

Synthesis Analysis

The synthesis of pyrazolo[3,4-b]pyridine derivatives involves a series of chemical reactions. A new pathway for the synthesis of pyrazolo[3,4-b]pyridine-5-carboxylate scaffolds from 1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitriles and aniline at room temperature under ethanol in the presence of AC-SO3H as the catalyst has been introduced. This method provided the desired products with moderate to good yields.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound include a sequential opening/closing cascade reaction. The key step of this transformation is the intramolecular cyclocondensation.

Future Directions

Fused pyridine derivatives, including pyrazolo[3,4-b]pyridine derivatives, are of increasing interest in drug design and medicinal chemistry. They present promising substrates for the development of drugs for the treatment of the central nervous system, viral, inflammatory, tumor, cardiovascular, and bacterial diseases.